Cas no 1785085-11-1 (1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1785085-11-1
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5999355
• PubChem ID: 84804151
• Update Time: 2025-10-24

1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile
• 1785085-11-1
• EN300-1927948
• SCHEMBL20203904
• Cyclopropanecarbonitrile, 1-(4-bromo-3-methoxyphenyl)-

• Inchi： 1S/C11H10BrNO/c1-14-10-6-8(2-3-9(10)12)11(7-13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： UZYVKVWSYOBABV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C(OC)=C2)(C#N)CC1

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 362.5±42.0 °C(Predicted)

Additional information on 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1785085-11-1)

1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1785085-11-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropane ring fused with a carbonitrile group and a 4-bromo-3-methoxyphenyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords such as "cyclopropane carbonitrile derivatives," "bromo-methoxyphenyl compounds," and "CAS 1785085-11-1 applications," reflecting its growing relevance in advanced chemical synthesis.

The molecular structure of 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile offers intriguing possibilities for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its bromo and methoxy functional groups provide reactive sites for further modifications, enabling the creation of targeted compounds with enhanced efficacy. Recent studies have explored its role in modulating enzyme activity, a topic of high interest in the context of personalized medicine and precision therapeutics. Searches related to "kinase inhibitor intermediates" and "pharmaceutical building blocks" often highlight this compound as a key candidate for innovative drug design.

In addition to its pharmaceutical potential, 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile is also investigated for its utility in material science. The carbonitrile group, in particular, is known for its ability to participate in polymerization reactions, making the compound a potential precursor for advanced polymers with tailored properties. This aligns with the increasing demand for sustainable and high-performance materials, a trend reflected in popular search queries like "nitrile-containing monomers" and "green chemistry intermediates." The compound's stability and reactivity profile further enhance its appeal for industrial applications.

From a synthetic perspective, the preparation of 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile involves multi-step organic reactions, often starting from commercially available 3-methoxy-4-bromobenzaldehyde. Optimized protocols emphasize yield improvement and environmental considerations, addressing the broader shift toward greener synthetic methodologies. Researchers frequently inquire about "efficient synthesis of cyclopropane nitriles" and "scalable bromo-phenyl compound production," underscoring the need for practical and sustainable approaches to accessing this valuable intermediate.

The compound's analytical characterization is another area of focus, with techniques such as NMR spectroscopy, mass spectrometry, and HPLC being routinely employed to ensure purity and structural integrity. Quality control is paramount, especially when the compound is intended for use in regulated industries. Searches for "analytical methods for nitrile compounds" and "CAS 1785085-11-1 purity standards" highlight the importance of rigorous testing protocols in maintaining consistency and performance.

Looking ahead, 1-(4-bromo-3-methoxyphenyl)cyclopropane-1-carbonitrile is poised to play a pivotal role in emerging fields such as bioconjugation and catalysis. Its adaptable structure makes it a promising candidate for developing novel catalysts and bifunctional linkers, topics that are gaining traction in academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest for years to come, driven by its versatility and the evolving needs of modern chemistry.